Cas no 1785-61-1 (1,3-Diethynylbenzene)

• Product Name: 1,3-Diethynylbenzene
• CAS No: 1785-61-1
• MF: C₁₀H₆
• MW: 126.15464258194
• MDL: MFCD00041686
• CID: 220546
• PubChem ID: 123130
• Update Time: 2025-04-19

1,3-Diethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-DIETHYNYLBENZENE
• Benzene, 1,3-diethynyl-
• m-Diethylnylbenzene
• 1,3-bis(diethynyl)benzene
• 1,3-bis(ethynyl)benzene
• 1,3-diethynyl-benzene
• 1,3-diethynylenebenzene
• Benzene,1,3-diethynyl
• M-DIETHYNYLBENZENE
• meta-diethynylbenzene
• m-phenylenebis(ethynyl)
• Benzene,1,3-diethynyl-
• EOS414
• PNXLPYYXCOXPBM-UHFFFAOYSA-N
• SBB008746
• FCH931782
• D2496
• A812383
• 1,3-二乙炔苯
• 1,3-Diethynylbenzene

• MDL： MFCD00041686
• Inchi： 1S/C10H6/c1-3-9-6-5-7-10(4-2)8-9/h1-2,5-8H
• InChI Key： PNXLPYYXCOXPBM-UHFFFAOYSA-N
• SMILES： C1(C#C)C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 126.04700
• Monoisotopic Mass: 126.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.949 g/mL at 25 °C(lit.)
• Melting Point: 2.5 ºC
• Boiling Point: 188-189 °C(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.5820(lit.)
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 0.00000
• LogP: 1.64920
• Solubility: Not determined

1,3-Diethynylbenzene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3295
• WGK Germany：3
• Hazard Category Code： 36/37/38-23/24/25-11
• Safety Instruction： S22; S24/25; S36/37/39; S15; S3/7/9
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents